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Compound of Interest

Compound Name: 5-Undecanone
CAS No.: 33083-83-9
Cat. No.: B1585441
Get Quote
. J

The safe and environmentally responsible disposal of 5-undecanone is a critical component of
laboratory safety and chemical management. Adherence to proper disposal protocols is
essential not only for regulatory compliance but also for the protection of personnel and the
environment. This guide provides detailed, step-by-step procedures for researchers, scientists,
and drug development professionals to handle and dispose of this compound safely.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is imperative to be familiar with the potential
hazards of 5-undecanone. It is a combustible liquid that may cause irritation.[1][2] Proper
personal protective equipment (PPE) must be worn at all times.

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
» Hand Protection: Use compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[3]
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» Ventilation: Always handle 5-undecanone in a well-ventilated area or under a chemical fume
hood to avoid inhalation of vapors.[1]

Quantitative Safety Data for 5-Undecanone

The following table summarizes key quantitative safety and physical data for 5-undecanone.

Property Value

Molecular Formula C11H220[2][4]

Molecular Weight 170.29 g/mol [2]

Flash Point 88°C (190.4°F)[3]

Boiling Point 226 - 227°C (438.8 - 440.6°F)[3][5]
Physical State Liquid[3]

Water Solubility 42.95 mg/L at 25°C (estimated)[5]

Step-by-Step Disposal Protocol

Disposing of 5-undecanone is managed by treating it as a hazardous chemical waste. Under
regulations set by agencies like the Environmental Protection Agency (EPA), chemical waste
must be handled in a specific manner to ensure safety and compliance.[6][7]

Step 1: Waste Identification and Segregation

» Designate as Hazardous Waste: All unwanted 5-undecanone, including residues and
contaminated materials (e.g., paper towels, absorbent pads), must be treated as hazardous
waste.

» Do Not Mix: Avoid mixing 5-undecanone waste with other, less hazardous chemical wastes
to prevent potentially reactive mixtures and increased disposal costs.[8]

e Segregate Incompatibles: Store 5-undecanone waste away from incompatible materials,
particularly strong oxidizing agents.[3][8]

Step 2: Container Management
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o Select a Proper Container: Use a container that is in good condition, leak-proof, and
chemically compatible with ketones. Often, the original container is a suitable choice.[9] Do
not use metal containers if the waste is corrosive.[9]

o Label the Container: The container must be clearly labeled with the words "Hazardous
Waste" and the full chemical name, "5-Undecanone."[9][10] The label should also indicate
the start date of accumulation.

o Keep the Container Closed: Waste containers must be securely capped at all times, except
when actively adding waste.[8][9][10] This prevents the release of vapors and reduces the
risk of spills.[9]

Step 3: Storage in a Satellite Accumulation Area (SAA)

» Designated Storage Location: Store the labeled, sealed waste container in a designated
Satellite Accumulation Area (SAA) within the laboratory.[10] An SAA is a location at or near
the point of waste generation and under the control of the operator.[10]

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.[8]

e Volume Limits: Be aware of the volume limits for hazardous waste storage in an SAA
(typically up to 55 gallons of non-acute waste, though institutional policies may be stricter).
[10]

Step 4: Arranging for Professional Disposal

o Contact Environmental Health & Safety (EHS): When the waste container is full or has been
in storage for the maximum allowed time (often one year for partially filled containers),
contact your institution's Environmental Health & Safety (EHS) department to schedule a
waste pickup.[8][10]

o Licensed Disposal Service: The waste will be collected and transported for disposal by a
licensed professional waste disposal service.[11]

o Prohibited Disposal Methods: Never dispose of 5-undecanone by pouring it down the drain
or placing it in the regular trash.[11][12] Evaporation in a fume hood is also not a permissible
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disposal method.[10]

Spill and Emergency Procedures

In the event of a 5-undecanone spill, immediate and appropriate action is necessary to
mitigate hazards.

o Evacuate and Ventilate: Alert personnel in the immediate area and ensure the space is well-
ventilated.[13]

e Remove Ignition Sources: As 5-undecanone is a combustible liquid, remove all nearby
flames, sparks, and hot surfaces.[1]

o Contain the Spill: Use an inert, absorbent material such as sand, earth, or vermiculite to
contain the spill.[13][14]

o Collect and Dispose: Carefully sweep or scoop the absorbed material into a suitable,
sealable container.[1] Label the container as "Hazardous Waste: 5-Undecanone Spill
Debris" and manage it according to the disposal protocol outlined above.

o Decontaminate: Clean the spill area thoroughly.
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5-Undecanone Disposal Workflow
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Caption: Decision workflow for the proper disposal of 5-Undecanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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